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Cat. No.: B1630516 Get Quote

An In-Depth Technical Guide to the Physical Properties of Ethyl 4-bromobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 4-bromobenzoate is a pivotal intermediate in organic synthesis, particularly within the

pharmaceutical and materials science sectors. A thorough understanding of its physical

properties is paramount for its effective handling, reaction optimization, and quality control. This

technical guide provides a comprehensive overview of the key physical characteristics of Ethyl
4-bromobenzoate, supported by detailed experimental protocols for their determination. The

methodologies are presented with a focus on the underlying scientific principles, ensuring both

technical accuracy and practical applicability for researchers and drug development

professionals.

Introduction: The Significance of Ethyl 4-
bromobenzoate
Ethyl 4-bromobenzoate, with the chemical formula C₉H₉BrO₂, is an ester of 4-bromobenzoic

acid and ethanol.[1][2] Its structure, featuring a bromine atom on the phenyl ring, makes it a

versatile building block in cross-coupling reactions, such as Suzuki and Heck couplings, which

are fundamental in the synthesis of complex organic molecules, including active

pharmaceutical ingredients (APIs). The ester functional group also allows for a variety of

chemical transformations. Given its role in synthesis, a precise knowledge of its physical
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properties is not merely academic; it is a prerequisite for reproducible and scalable chemical

processes.

Core Physical Properties of Ethyl 4-bromobenzoate
The physical properties of a compound dictate its behavior under various conditions and are

crucial for process design, purification, and storage. The key physical properties of Ethyl 4-
bromobenzoate are summarized in the table below.

Property Value Source(s)

Molecular Formula C₉H₉BrO₂ [1][2][3]

Molecular Weight 229.07 g/mol [1][2][3][4]

CAS Number 5798-75-4 [1][3][5]

Appearance Clear colorless to yellow liquid [6][7]

Melting Point 18 °C [2][8]

Boiling Point
262-264 °C (at 760 mmHg)

131 °C (at 14 mmHg)
[2][4][8]

Density 1.403 - 1.430 g/mL at 25 °C [2][4][8]

Refractive Index (n20/D) 1.544 - 1.548 [2][4][6][8]

Solubility
Slightly soluble in water;

soluble in polar solvents
[2]

Flash Point >110 °C (>230 °F) [2][8]

Experimental Determination of Physical Properties
The accurate determination of physical properties is the cornerstone of chemical

characterization. The following section details the standard experimental protocols for

measuring the key physical parameters of Ethyl 4-bromobenzoate.

Melting Point Determination
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The melting point is a critical indicator of purity. For a substance like Ethyl 4-bromobenzoate
with a melting point near room temperature, a precise and controlled method is essential.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small amount of solid Ethyl 4-bromobenzoate is introduced into a

capillary tube, sealed at one end, to a height of 2-3 mm. The sample must be dry and finely

powdered to ensure uniform heat distribution.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor.

Heating Rate: The sample is heated rapidly to a temperature about 10-15 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the entire solid has turned into

a clear liquid is the end of the range. A narrow melting range (typically < 1 °C) is indicative of

high purity.

Sample Preparation Measurement Result

Dry and powder the sample Load into capillary tube Place in melting point apparatus Rapid heating to ~10°C below MP Slow heating (1-2°C/min) Record melting range Narrow range indicates high purity

Click to download full resolution via product page

Figure 1: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is another fundamental physical property that provides information about the

volatility of a substance. Since Ethyl 4-bromobenzoate can be distilled under reduced

pressure to prevent decomposition, both atmospheric and vacuum distillation methods are

relevant.
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Methodology: Distillation

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer placed so that the top of the bulb is level

with the side arm of the distillation flask.

Heating: The distillation flask is heated using a heating mantle. Boiling chips are added to

ensure smooth boiling.

Equilibrium: The liquid is heated until it boils and the vapor condenses on the thermometer

bulb. The temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading, is the boiling point.

Vacuum Distillation: For boiling point determination at reduced pressure, a vacuum pump is

connected to the apparatus, and the pressure is monitored with a manometer. The observed

boiling point is then recorded along with the corresponding pressure.

Density Measurement
Density is a measure of mass per unit volume and is an important parameter for solvent

selection and reaction stoichiometry calculations.

Methodology: Pycnometer

Pycnometer Calibration: A pycnometer (a flask with a specific volume) is cleaned, dried, and

weighed empty. It is then filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and weighed again to determine its exact volume.

Sample Measurement: The pycnometer is emptied, dried, and filled with Ethyl 4-
bromobenzoate at the same temperature.

Calculation: The pycnometer is weighed again, and the density of the sample is calculated

by dividing the mass of the sample by the volume of the pycnometer.
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Pycnometer Calibration

Sample Measurement

Start

Weigh empty pycnometer

Fill with reference liquid (known density)

Weigh filled pycnometer

Calculate pycnometer volume

Fill pycnometer with Ethyl 4-bromobenzoate Weigh filled pycnometer

Calculate Density
(mass_sample / volume_pycnometer)

End

Click to download full resolution via product page

Figure 2: Workflow for Density Measurement using a Pycnometer.
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Refractive Index Measurement
The refractive index is the ratio of the speed of light in a vacuum to its speed in a substance. It

is a highly sensitive property that can be used to identify a substance and assess its purity.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application: A few drops of Ethyl 4-bromobenzoate are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Spectroscopic Characterization
Spectroscopic techniques provide information about the molecular structure and functional

groups present in a compound.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups in a molecule. The IR spectrum of

Ethyl 4-bromobenzoate shows characteristic absorption bands for the ester carbonyl group

(C=O) and the C-Br bond.[9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides information about the number and types of hydrogen atoms in

a molecule and their chemical environment. The ¹H NMR spectrum of Ethyl 4-bromobenzoate
is expected to show signals corresponding to the ethyl group and the aromatic protons.[12][13]

[14]
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Safety and Handling
Ethyl 4-bromobenzoate is classified as an irritant, causing skin and serious eye irritation.[2]

[15] It may also cause respiratory irritation.[15][16] Therefore, appropriate personal protective

equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn when

handling this chemical.[17] It should be used in a well-ventilated area or a fume hood.[18] For

detailed safety information, refer to the Safety Data Sheet (SDS).[15][19]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of

Ethyl 4-bromobenzoate and the experimental methodologies for their determination. A

thorough understanding and accurate measurement of these properties are critical for the

successful application of this important chemical intermediate in research and development.

The provided protocols and underlying principles are intended to serve as a valuable resource

for scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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